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Compound of Interest

Compound Name: Sniper(ER)-110

Cat. No.: B12421553 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper handling of investigational compounds is paramount. This document provides

essential guidance on personal protective equipment (PPE), operational procedures, and

disposal plans for Sniper(ER)-110, a potent, research-grade estrogen receptor (ER) degrader.

Sniper(ER)-110 is a chemical compound designed for targeted protein degradation,

specifically to induce the degradation of the estrogen receptor.[1][2][3][4][5] As a biologically

active small molecule, it should be handled with care to minimize exposure and ensure a safe

laboratory environment. While a specific Safety Data Sheet (SDS) for Sniper(ER)-110 is not

publicly available, the following guidelines are based on best practices for handling potent

research compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to potent chemical

compounds. The minimum required PPE for handling Sniper(ER)-110 in a laboratory setting is

outlined below.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove can be removed

immediately in case of a spill,

minimizing contamination of

the inner glove and skin.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes,

aerosols, and solid

particulates.

Body Protection

A fully fastened lab coat,

preferably a disposable or

dedicated one.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the solid

compound or when there is a

potential for aerosol

generation.

Minimizes the risk of inhaling

fine particles of the potent

compound.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Procedures
Adherence to standard operating procedures is critical to minimize the risk of exposure during

routine laboratory work with Sniper(ER)-110.

1. Designated Work Area:

All work with Sniper(ER)-110, especially the handling of the solid compound, should be

conducted in a designated area, such as a certified chemical fume hood or a powder

containment hood.

The work area should be clearly labeled to indicate the presence of a potent compound.
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2. Weighing and Reconstitution:

Weighing of the solid Sniper(ER)-110 compound should be performed within a containment

enclosure (e.g., a balance enclosure or fume hood) to prevent the dispersal of fine powders.

Use appropriate tools (e.g., anti-static spatulas) to handle the solid.

When reconstituting the compound, add the solvent slowly and carefully to avoid splashing.

Most research chemicals of this type are dissolved in solvents like DMSO.

3. General Handling:

Avoid direct contact with the solid compound and its solutions.

Use disposable equipment (e.g., pipette tips, tubes) whenever possible to prevent cross-

contamination.

After handling, thoroughly wash hands with soap and water, even if gloves were worn.

4. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in a sealed container for proper disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Sniper(ER)-110 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Sniper(ER)-110

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's specific guidelines for potent

compound disposal.

Solutions of Sniper(ER)-110

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not

dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes,

gloves)

Place in a sealed, labeled hazardous waste bag

or container for incineration or other approved

disposal methods.

Contaminated Solvents

Collect in a designated, labeled solvent waste

container. Be mindful of chemical compatibility

with other waste in the container.

Experimental Workflow and Signaling Pathway
Diagrams
To facilitate a deeper understanding of the operational context and the compound's mechanism

of action, the following diagrams are provided.
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Caption: General workflow for handling a potent research compound like Sniper(ER)-110.
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Caption: Mechanism of action for Sniper(ER)-110-induced protein degradation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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